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Compound of Interest

Compound Name: 2,8-Diaminoacridin-Hydrochlorid

Cat. No.: B13142367

Get Quote

Comparative Analysis, Physicochemical Properties, and Experimental Applications

Executive Summary
Proflavine (3,6-diaminoacridine) is an acridine-derived bacteriostatic and mutagenic agent

primarily utilized today as a fluorescent contrast agent for nuclear imaging and a biophysical

probe for DNA intercalation.[1][2][3][4][5][6] While the core acridine structure remains identical,

the counterion—Hemisulfate vs. Hydrochloride—dictates solubility, solution stability, and

suitability for specific biological assays.

The Core Distinction:

Proflavine Hemisulfate is the standard pharmaceutical and research grade salt. It offers

superior aqueous solubility (~20 mg/mL) and validated stability profiles for biological imaging

and cell culture.

Proflavine Hydrochloride (Mono- or Dihydrochloride) is less commonly used as a standalone

reagent in modern bio-imaging.[5] It is frequently encountered as a component of

"Acriflavine" mixtures or as a chemical intermediate. Its aqueous solubility is generally lower

than the hemisulfate form.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13142367#bc-rfq
https://www.invivochem.com/proflavine-hemisulfate.html
https://en.wikipedia.org/wiki/Proflavine
https://www.bocsci.com/product/proflavine-hemisulfate-cas-1811-28-5-466126.html
https://www.macsenlab.com/blog/proflavine-hemisulphate-api-structure-uses-side-effects/
https://www.lookchem.com/404.htm
https://www.targetmol.com/compound/proflavine%20hemisulfate
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13142367?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommendation: For live-cell imaging, flow cytometry, and DNA interaction studies, Proflavine

Hemisulfate is the preferred salt form due to its established solubility protocols and pH

compatibility in buffered systems.

Physicochemical Comparison
The choice of salt affects the preparation of stock solutions and the ionic strength of the final

assay medium.

Property Proflavine Hemisulfate
Proflavine Hydrochloride
(Mono/Di)

CAS Number 1811-28-5
952-23-8 (Mono) / 531-73-7

(Di)

Chemical Formula
(C₁₃H₁₁N₃)₂[3][5][7] · H₂SO₄ ·

xH₂O
C₁₃H₁₁N₃[5] · HCl (Mono)

Molecular Weight
~516.6 g/mol (Anhydrous

basis)
~245.7 g/mol (Mono-HCl)

Aqueous Solubility High (~20 mg/mL) Moderate (~1 mg/mL)*

Solution pH (0.1%) Acidic (~2.5) Acidic (~2.5–3.0)

Appearance Orange-red crystalline powder Orange-yellow needles

Primary Utility
Biological Imaging, Antiseptic,

DNA probe

Chemical synthesis, Industrial

dyes

*Note: Solubility values vary by hydrate form and temperature; Hemisulfate is consistently cited

as the more soluble form for preparing concentrated stock solutions (up to 80 mM in some

protocols).

Mechanism of Action: DNA Intercalation
Both salt forms dissociate in solution to release the cationic 3,6-diaminoacridine core.[5] This

planar cation is the active moiety responsible for biological activity.

Molecular Mechanism
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Proflavine functions as a Class II Intercalator. It inserts reversibly between adjacent base pairs

of double-stranded DNA (dsDNA), primarily interacting via

-

stacking forces.[5]

Structural Impact: Intercalation increases the distance between base pairs from 3.4 Å to ~6.8

Å, causing local unwinding (approx. 17°) and lengthening of the DNA helix.

Biological Consequence: This distortion confuses DNA polymerases during replication,

leading to the insertion or deletion of base pairs (frameshift mutations).

Mechanistic Pathway Diagram[5]
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Caption: Proflavine intercalation pathway leading to frameshift mutagenesis and replication

arrest.[1][5]

Applications & Selection Guide
Biological Imaging (Confocal / Microendoscopy)

Preferred Salt:Hemisulfate[4][5][6][8][9][10][11][12]
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Rationale: Proflavine hemisulfate is widely used as a topical contrast agent for the early

detection of oral and esophageal neoplasia. It rapidly stains cell nuclei without requiring

fixation.

Excitation/Emission:

(Green fluorescence).

Biophysical Studies (Kir3.2 Channels)
Preferred Salt:Hemisulfate[4][5][6][8][9][10][11][12]

Rationale: Recent studies identify Proflavine Hemisulfate as a pore blocker for Kir3.2

potassium channels. The hemisulfate salt is the standard reference material for these

electrophysiological assays.

Microbiology & Mutagenesis[5]
Preferred Salt:Hemisulfate (or Acriflavine mixtures)[5]

Rationale: Used to induce frameshift mutations in bacteriophage T4 (historical significance)

and as a bacteriostatic agent against Gram-positive bacteria. The hemisulfate form ensures

consistent dosing in agar or broth dilution assays.

Experimental Protocols
Preparation of 10 mM Stock Solution (Hemisulfate)
This protocol yields a stable stock for cell culture or DNA binding assays.

Materials:

Proflavine Hemisulfate (MW: ~516.6 g/mol )[4][5]

Sterile Nuclease-Free Water or DMSO[5]

0.22 µm Syringe Filter (PES membrane)

Procedure:
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Weighing: Weigh 5.17 mg of Proflavine Hemisulfate.

Dissolution: Add 1.0 mL of sterile water. Vortex vigorously for 1-2 minutes.

Note: If using DMSO, solubility is lower (<1 mg/mL); water is the preferred solvent for high

concentrations.

Filtration: Filter sterilize using a 0.22 µm syringe filter into a light-protective amber tube.

Storage: Store at +4°C (stable for 6-12 months). Protect from light as proflavine is

photosensitive and can induce DNA strand breaks upon photoactivation.

Rapid Nuclear Staining for Live Cells
Target: Adherent cell lines (e.g., HeLa, HEK293)

Dilution: Dilute the 10 mM stock to a 0.01% (w/v) working solution (approx. 200 µM) in PBS.

Application: Aspirate culture media from cells.

Incubation: Add the Proflavine working solution directly to the monolayer. Incubate for 30–60

seconds at room temperature.

Wash: Aspirate the dye and wash once with PBS.

Imaging: Image immediately using a FITC/GFP filter set (

nm /

nm).

Safety & Handling (Critical)
Warning: Proflavine is a potent mutagen.

Handling: Always wear nitrile gloves, a lab coat, and safety goggles. Handle powder in a

fume hood to avoid inhalation.
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Waste Disposal: Treat all proflavine solutions as hazardous chemical waste. Do not pour

down the drain. Deactivate using activated charcoal filtration or incineration protocols

specific to acridine dyes.

Light Sensitivity: Proflavine produces reactive oxygen species (ROS) when exposed to light,

which causes DNA cleavage. Keep solutions in amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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